Cas no 1805467-13-3 (2,4-Bis(trifluoromethyl)-5-formylbenzamide)

2,4-Bis(trifluoromethyl)-5-formylbenzamide structure
1805467-13-3 structure
Product Name:2,4-Bis(trifluoromethyl)-5-formylbenzamide
CAS No:1805467-13-3
MF:C10H5F6NO2
MW:285.142623662949
CID:4964032
Update Time:2023-08-24

2,4-Bis(trifluoromethyl)-5-formylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 2,4-Bis(trifluoromethyl)-5-formylbenzamide
    • Inchi: 1S/C10H5F6NO2/c11-9(12,13)6-2-7(10(14,15)16)5(8(17)19)1-4(6)3-18/h1-3H,(H2,17,19)
    • InChI Key: YXOLKLFHQLUFTD-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(F)(F)F)C(C=O)=CC=1C(N)=O)(F)F

Computed Properties

  • Exact Mass: 285.02244737 g/mol
  • Monoisotopic Mass: 285.02244737 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 285.14
  • XLogP3: 2
  • Topological Polar Surface Area: 60.2

2,4-Bis(trifluoromethyl)-5-formylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014000717-1g
2,4-Bis(trifluoromethyl)-5-formylbenzamide
1805467-13-3 97%
1g
1,445.30 USD 2021-06-22

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